Cas no 141360-89-6 (Polyporusterone B)

• Product Name: Polyporusterone B
• CAS No: 141360-89-6
• MF: C₂₈H₄₄O₆
• MW: 476.6454
• CID: 211644
• PubChem ID: 72746742
• Update Time: 2024-11-04

Polyporusterone B Chemical and Physical Properties

Names and Identifiers

• Ergosta-7,24(28)-dien-6-one,2,3,14,20,22-pentahydroxy-, (2b,3b,5b,22R)-
• (+)-PolyporusteroneB
• Polyporusterone B
• CS-0135220
• (2S,3R,5R,9R,10R,13R,14S,17S)-17-[(2R,3R)-2,3-dihydroxy-6-methyl-5-methylideneheptan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• Ergosta-7,24(28)-dien-6-one, 2,3,14,20,22-pentahydroxy-, (2beta,3beta,5beta,22R)-
• 141360-89-6
• AC-35122
• HY-N7693
• CHEMBL260669
• CHEBI:168800
• AKOS040763740
• (2beta,3beta,5beta,22R)-2,3,14,20,22-Pentahydroxyergosta-7,24(28)-dien-6-one
• MS-28846
• DTXSID601163192
• (+)-Polyporusterone B
• (2I(2),3I(2),5I(2),22R)-2,3,14,20,22-Pentahydroxyergosta-7,24(28)-dien-6-one
• DA-66804

• Inchi： 1S/C28H44O6/c1-15(2)16(3)11-24(32)27(6,33)23-8-10-28(34)18-12-20(29)19-13-21(30)22(31)14-25(19,4)17(18)7-9-26(23,28)5/h12,15,17,19,21-24,30-34H,3,7-11,13-14H2,1-2,4-6H3/t17-,19-,21+,22-,23-,24+,25+,26+,27+,28+/m0/s1
• InChI Key： OQDKHYZVFZGSRC-DWJOQFFMSA-N
• SMILES： O[C@@]12CC[C@]([H])([C@@]([C@@H](CC(=C)C(C)C)O)(C)O)[C@@]1(C)CC[C@@]1([H])C2=CC([C@]2([H])C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 476.31378912 g/mol
• Monoisotopic Mass: 476.31378912 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 476.6
• XLogP3: 2.3
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pentahydroxy bile acids, alcohols and derivatives
• Triterpenoids